Cas no 1354950-13-2 (1-cyclopentyl-4,4-dimethylpentan-3-amine hydrochloride)

• Product Name: 1-cyclopentyl-4,4-dimethylpentan-3-amine hydrochloride
• CAS No: 1354950-13-2
• MF: C₁₂H₂₆ClN
• MW: 219.794542789459
• CID: 4592376
• Update Time: 2025-06-08

1-cyclopentyl-4,4-dimethylpentan-3-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-cyclopentyl-4,4-dimethylpentan-3-amine hydrochloride

• Inchi： 1S/C12H25N.ClH/c1-12(2,3)11(13)9-8-10-6-4-5-7-10;/h10-11H,4-9,13H2,1-3H3;1H
• InChI Key： WERCFVNFSRZXTL-UHFFFAOYSA-N
• SMILES： C(C1CCCC1)CC(N)C(C)(C)C.Cl

1-cyclopentyl-4,4-dimethylpentan-3-amine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-cyclopentyl-4,4-dimethylpentan-3-amine hydrochloride

Comprehensive Overview of 1-cyclopentyl-4,4-dimethylpentan-3-amine hydrochloride (CAS No. 1354950-13-2)

The compound 1-cyclopentyl-4,4-dimethylpentan-3-amine hydrochloride (CAS No. 1354950-13-2) is a specialized organic molecule with a unique structural framework. Its cyclopentyl and dimethylpentan-3-amine moieties contribute to its distinct chemical properties, making it a subject of interest in pharmaceutical and biochemical research. This hydrochloride salt form enhances its solubility and stability, which are critical for various applications.

In recent years, the demand for amine derivatives like 1-cyclopentyl-4,4-dimethylpentan-3-amine hydrochloride has surged due to their potential in drug discovery and development. Researchers are particularly intrigued by its structural versatility, which allows for modifications to optimize bioactivity. The compound's CAS No. 1354950-13-2 is frequently searched in academic and industrial databases, reflecting its growing relevance.

One of the key trends driving interest in this compound is its potential role in central nervous system (CNS) therapeutics. The cyclopentyl group, a common feature in many bioactive molecules, is often associated with improved blood-brain barrier penetration. This has led to speculation about its utility in addressing neurological conditions, a hot topic in modern pharmacology.

From a synthetic chemistry perspective, 1-cyclopentyl-4,4-dimethylpentan-3-amine hydrochloride exemplifies the importance of steric hindrance and chirality in molecular design. Its dimethylpentan-3-amine backbone provides a rigid structure that can influence binding affinity and selectivity in target interactions. These attributes are frequently discussed in forums and publications focused on medicinal chemistry.

The compound's hydrochloride salt form is another area of interest, as it improves pharmacokinetic properties such as solubility and bioavailability. This is particularly relevant given the current emphasis on drug formulation optimization in the pharmaceutical industry. Searches for amine hydrochloride derivatives have increased, highlighting the need for detailed profiles of compounds like CAS No. 1354950-13-2.

Environmental and safety considerations are also part of the discourse surrounding 1-cyclopentyl-4,4-dimethylpentan-3-amine hydrochloride. While it is not classified as a hazardous material, proper handling and storage are essential to maintain its integrity. This aligns with broader industry trends toward sustainable chemistry and green synthesis practices.

In summary, 1-cyclopentyl-4,4-dimethylpentan-3-amine hydrochloride (CAS No. 1354950-13-2) represents a fascinating intersection of chemistry and biology. Its structural features, combined with its potential applications, make it a compound worth watching in the evolving landscape of pharmaceutical research and drug development. As interest in specialty amines continues to grow, this compound is likely to remain a focal point for both academic and industrial research.